2-Chloro-N-(6-methyl-4,5,6,7-tetrahydro-benzothiazol-2-yl)-acetamide

• IUPAC Name: 2-chloro-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C10H13ClN2OS/c1-6-2-3-7-8(4-6)15-10(12-7)13-9(14)5-11/h6H,2-5H2,1H3,(H,12,13,14)
• InChI Key: AJCKEQISKDYDRN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=N2)NC(=O)CCl
• Molecular Formula: C10H13ClN2OS
• DSSTOX Substance ID: DTXSID90391873
• Molecular Weight: 244.74 g/mol
• CAS RN: 650592-73-7

Description

2-Chloro-N-(6-methyl-4,5,6,7-tetrahydro-benzothiazol-2-yl)-acetamide (CTA) is a synthetic molecule that has been widely studied in scientific research due to its unique properties. CTA has been found to be a useful tool in various laboratory experiments and has been utilized in a range of scientific applications.

Scientific Research Applications

Antimicrobial Properties

• Antimicrobial Nano-Materials : Derivatives of 2-Chloro-N-(benzothiazole-2-yl)acetamides, including those similar to the specified compound, showed promising antimicrobial activities, particularly against fungi (Mokhtari & Pourabdollah, 2013).

Potential in Solar Cell Technology

• Photovoltaic Efficiency : Certain analogs, such as N-(6-methyl-2-pyridyl)-2-[6-(2-chlorobenzoyl)-2-benzothiazolinone-3-yl]acetamide, demonstrated potential as photosensitizers in dye-sensitized solar cells, indicating good light harvesting and energy conversion efficiencies (Mary et al., 2020).

Analgesic Activity

• Analgesic Properties : Some acetamide derivatives related to the specified compound exhibited significant analgesic effects in various pain models (Kaplancıklı et al., 2012).

Anticancer Activity

• Anticancer Potential : Derivatives containing the benzothiazole moiety, including similar structures, have been investigated for their anticancer activities. Certain compounds demonstrated significant effects on various cancer cell lines (Havrylyuk et al., 2010).